Cas no 1251924-45-4 ((6-Amino-5-chloropyridin-3-yl)methanol)

• Product Name: (6-Amino-5-chloropyridin-3-yl)methanol
• CAS No: 1251924-45-4
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 4582090
• Update Time: 2025-05-20

(6-Amino-5-chloropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-amino-5-chloropyridin-3-yl)methanol
• BAC92445
• AT11640
• 3-Pyridinemethanol, 6-amino-5-chloro-
• Z1263529618
• (6-Amino-5-chloropyridin-3-yl)methanol

• Inchi： 1S/C6H7ClN2O/c7-5-1-4(3-10)2-9-6(5)8/h1-2,10H,3H2,(H2,8,9)
• InChI Key： GWHHLIXHBJDKJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (6-Amino-5-chloropyridin-3-yl)methanol

Introduction to (6-Amino-5-Chloropyridin-3-yl)Methanol (CAS No. 1251924-45-4)

(6-Amino-5-Chloropyridin-3-yl)Methanol, identified by the CAS number 1251924-45-4, is a chemically synthesized compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse chemical properties and biological activities. The structure of (6-Amino-5-Chloropyridin-3-yl)Methanol consists of a pyridine ring substituted with an amino group at position 6, a chlorine atom at position 5, and a hydroxymethyl group (-CH₂OH) at position 3. This unique substitution pattern imparts distinct chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of (6-Amino-5-Chloropyridin-3-yl)Methanol typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, thereby improving yield and purity. These innovations highlight the growing emphasis on sustainable practices in chemical synthesis.

One of the most promising applications of (6-Amino-5-Chloropyridin-3-yl)Methanol lies in its potential as a precursor for bioactive molecules. The presence of functional groups such as amino (-NH₂), chloro (-Cl), and hydroxymethyl (-CH₂OH) makes this compound highly versatile in terms of reactivity. For example, the amino group can act as a nucleophile in substitution reactions, while the hydroxymethyl group can participate in oxidation or reduction processes. These properties make it an ideal candidate for use in drug discovery programs targeting various therapeutic areas.

Recent studies have also explored the role of (6-Amino-5-Chloropyridin-3-yl)Methanol in materials science. Its ability to form coordination complexes with metal ions has been leveraged to develop novel materials with unique electronic and magnetic properties. For instance, researchers have reported the use of this compound as a ligand in the synthesis of metalloporphyrins, which exhibit interesting photophysical properties and potential applications in sensing and catalysis.

In terms of physical properties, (6-Amino-5-Chloropyridin-3-yl)Methanol is known to be a crystalline solid with a melting point around 180°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been characterized using modern analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These studies provide valuable insights into its behavior under different conditions, which is crucial for its safe handling and storage.

The biological activity of (6-Amino-5-Chloropyridin-3-yl)Methanol has been extensively investigated using various assays. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, preliminary toxicity studies indicate that it has low cytotoxicity towards human cell lines, suggesting its potential as a lead compound for drug development.

In conclusion, (6-Amino-5-Chloropyridin-3-yl)Methanol (CAS No. 1251924